5-{[(4-isopropylphenyl)sulfonyl]amino}-N,N-dimethyl-6-piperazin-1-ylnicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, an amine group, and a piperazine ring . These groups are common in many pharmaceuticals and synthetic compounds .
Synthesis Analysis
While the exact synthesis of this compound is not available, sulfonamides like this are typically synthesized by reacting sulfonyl chlorides with an amine . Similarly, piperazine rings can be formed through several methods, including the reaction of a dicarbonyl compound with ammonia .Molecular Structure Analysis
The molecule contains a sulfonyl group (O=S=O) connected to an amine group (−NH2), which is a characteristic of sulfonamides . It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms .Chemical Reactions Analysis
Sulfonamides undergo a variety of acid-base reactions. The N-H bond can be deprotonated . Piperazines can also participate in various reactions, including acylation and alkylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, sulfonamides are crystalline and relatively unreactive .Scientific Research Applications
Antibacterial, Antifungal, and Anthelmintic Applications
This compound and its derivatives have been explored for their potential in antibacterial, antifungal, and anthelmintic activity. A study conducted by Khan et al. (2019) synthesized and characterized a series of sulfonamides and alkylated piperazine derivatives, including compounds similar to the one . Some of these compounds showed significant activities against bacteria, fungi, and helminths, suggesting their potential as therapeutic agents in these areas (Khan et al., 2019).
Anticancer Potential
Turov (2020) investigated the anticancer activity of polyfunctional substituted 1,3-thiazoles, including derivatives with a piperazine substituent, within the international scientific program "NCI-60 Human Tumor Cell Lines Screen". The compounds with a piperazine substituent showed promising results in in vitro tests on various cancer cell lines, highlighting their potential as anticancer agents (Turov, 2020).
Molecular Hybridization in Drug Design
A study by Jadala et al. (2019) employed molecular hybridization, combining the features of combretastatin‐A4 acids with sulfonyl piperazine scaffolds, including compounds similar to the one . This approach led to the development of compounds with significant antiproliferative activity against various human cancer cell lines, demonstrating the utility of this compound's structure in innovative drug design (Jadala et al., 2019).
Potential for Treating Age-Related Diseases
Jin et al. (2010) synthesized analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide, which includes structures similar to the compound . These analogues, which possessed free radical scavenger and chelating groups, showed potential for the preventive treatment of age-related diseases like cataract, age-related macular degeneration, and Alzheimer's dementia (Jin et al., 2010).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)pyridazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O4/c1-12-7-13(2)9-15(8-12)25-6-5-16(26)19(23-25)21-22-20(24-29-21)14-3-4-17-18(10-14)28-11-27-17/h3-10H,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCQHKSNPZIOJCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC5=C(C=C4)OCO5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.